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Compound of Interest

Compound Name: (+)-Diisopropyl L-tartrate

Cat. No.: B7799512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Diisopropyl L-tartrate (DIPT) is a chiral diester of L-tartaric acid, widely employed as a

chiral auxiliary and ligand in asymmetric synthesis. Its utility in creating stereospecific products,

most notably in the Sharpless asymmetric epoxidation, makes a thorough understanding of its

physical properties essential for reaction optimization, process scale-up, and ensuring

reproducibility in synthetic chemistry. This technical guide provides an in-depth overview of the

key physical properties of (+)-Diisopropyl L-tartrate, complete with experimental

methodologies for their determination.

Core Physical Properties
The physical characteristics of (+)-Diisopropyl L-tartrate are fundamental to its handling,

application, and behavior in various solvent systems. It typically presents as a clear, colorless

to pale yellow viscous liquid.[1][2]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of (+)-Diisopropyl L-
tartrate compiled from various sources.
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Property Value Conditions

Molecular Formula C₁₀H₁₈O₆

Molecular Weight 234.25 g/mol

Boiling Point 152 °C at 12 mmHg

~275 °C at 760 mmHg (extrapolated)[3]

Density 1.114 g/mL at 25 °C

Refractive Index (n_D) 1.4380 - 1.4420 at 20 °C[2]

Specific Optical Rotation

([α]_D)
+17.0 ± 2.0° neat, at 20 °C[2]

Flash Point 110 °C closed cup[3]

Solubility

Soluble
Chloroform (Slightly), Methanol

(Slightly)

Soluble
Organic solvents such as

ethanol and ether[4]

Limited solubility Water[4]

Experimental Protocols
The accurate determination of the physical properties of (+)-Diisopropyl L-tartrate relies on

standardized experimental procedures. Below are detailed methodologies for measuring the

key properties outlined in this guide.

Determination of Boiling Point (Reduced Pressure)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-boiling liquids like (+)-Diisopropyl L-tartrate, distillation under reduced

pressure is employed to prevent decomposition.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: The round-bottom flask is charged with (+)-Diisopropyl L-tartrate and

a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Distillation: The system is evacuated to the desired pressure (e.g., 12 mmHg). The flask is

then heated gently.

Data Collection: The temperature is recorded when the liquid is consistently condensing on

the thermometer bulb and dripping into the condenser. This temperature is the boiling point

at the recorded pressure.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid, it can be determined using a

pycnometer or a graduated cylinder and a balance.

Methodology (using a pycnometer):

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

Sample Filling: The pycnometer is filled with (+)-Diisopropyl L-tartrate, ensuring no air

bubbles are trapped. The temperature of the sample is allowed to equilibrate to the desired

temperature (e.g., 25 °C).

Weighing: The filled pycnometer is weighed accurately.

Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property that is dependent on temperature and

the wavelength of light used.
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Methodology (using an Abbe refractometer):

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index.

Sample Application: A few drops of (+)-Diisopropyl L-tartrate are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be maintained at the specified value (e.g., 20 °C) using a water bath connected to the

refractometer.

Determination of Specific Optical Rotation
Specific optical rotation is a fundamental property of chiral compounds and is the angle to

which a plane-polarized light is rotated by a solution of the compound at a specific

concentration and path length.

Methodology (using a polarimeter):

Instrument Calibration: The polarimeter is calibrated to a zero reading using a blank (the neat

liquid for a pure sample).

Sample Preparation: A polarimeter tube of a known path length (e.g., 1 decimeter) is

carefully filled with (+)-Diisopropyl L-tartrate, ensuring no air bubbles are present.

Measurement: The filled tube is placed in the polarimeter. A monochromatic light source

(typically a sodium D-line at 589 nm) is passed through the sample.

Data Collection: The analyzer is rotated until the light intensity matches the reference, and

the angle of rotation is recorded.

Calculation: For a neat liquid, the specific rotation [α] is calculated using the formula: [α] = α /

(l * d), where α is the observed rotation, l is the path length in decimeters, and d is the
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density of the liquid in g/mL.

Logical Relationships in Property Determination
The determination of the physical properties of (+)-Diisopropyl L-tartrate involves a logical

workflow, starting from the pure substance and leading to its characteristic physical constants

through specific experimental techniques.
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Caption: Experimental workflow for determining the physical properties of (+)-Diisopropyl L-
tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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